Dodecyl 2-bromopropanoate

• IUPAC Name: dodecyl 2-bromopropanoate
• InChI: InChI=1S/C15H29BrO2/c1-3-4-5-6-7-8-9-10-11-12-13-18-15(17)14(2)16/h14H,3-13H2,1-2H3
• InChI Key: RXTSHIDRCASANN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC(=O)C(C)Br
• Molecular Formula: C15H29BrO2
• DSSTOX Substance ID: DTXSID30335817
• Molecular Weight: 321.29 g/mol
• CAS RN: 74988-05-9

Description

Dodecyl 2-bromopropanoate is a chemical compound with the formula C15H29BrO2. The molecule contains a total of 46 bonds, including 17 non-H bonds, 1 multiple bond, 13 rotatable bonds, 1 double bond, and 1 ester (aliphatic).

Synthesis Analysis

The synthesis of Dodecyl 2-bromopropanoate can be achieved via carbodiimide coupling of a bromo acid and dodecanol. This process involves the reaction of a carboxylic acid with dodecanol in the presence of a carbodiimide coupling agent.

Molecular Structure Analysis

The molecular structure of Dodecyl 2-bromopropanoate includes a total of 47 atoms; 29 Hydrogen atoms, 15 Carbon atoms, 2 Oxygen atoms, and 1 Bromine atom. It also contains 1 ester group (aliphatic).

Safety And Hazards

While specific safety and hazard data for Dodecyl 2-bromopropanoate is not available, general precautions for handling similar chemical compounds include avoiding contact with skin and eyes, not breathing in mist/vapors/spray, and not ingesting the compound. In case of accidental ingestion or contact, immediate medical attention is advised.

Synthesis routes and methods

Procedure details

To a stirred solution of 1-decanol 2 (10 g, 53.7 mmol) in toluene (100 mL) was added triethylamine (7.5 mL, 53.7 mmol)), followed by 2-bromo propionyl bromide 58 (12.7 g, 59.1 mmol) at 5-10° C. The reaction mixture was stirred for 3 hour at 55-60° C. and the reaction was monitored by TLC. The reaction mixture was quenched with saturated sodium bicarbonate solution and stirred for 15 minutes at 25-35° C. The aqueous and organic layers were separated, the organic layer was washed with brine, and the combined organic layers were washed with brine solution. The organic layer was dried over Na2SO4 and concentrated under vacuum to afford crude 59 (16.2 g, yield: 94%) as a liquid.